N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H16F3N3OS/c1-12-4-2-7-15(8-12)26-18(16-10-28-11-17(16)25-26)24-19(27)13-5-3-6-14(9-13)20(21,22)23/h2-9H,10-11H2,1H3,(H,24,27)
• InChI Key: PEKOJPRDDPKDTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H16F3N3OS
• Molecular Weight: 403.4 g/mol
• CAS No.: 392289-05-3

Description

N-(2-(m-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H16F3N3OS and its molecular weight is 403.42. The purity is usually 95%.
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Scientific Research Applications

Microwave Promoted Synthesis

Microwave irradiation offers a cleaner, more efficient, and faster method for synthesizing N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides. This process, involving base-catalyzed direct cyclization, represents an advancement over traditional thermal heating methods for producing such compounds, which may share structural similarities with the specified chemical (Saeed, 2009).

Catalyst-Free Synthesis

A novel class of compounds, N-(1,7-Dioxotetrahydropyrazolo[1,2-a]pyrazol-2-yl)benzamide derivatives, was synthesized via 1,3-dipolar cycloaddition and subsequent rearrangement in a catalyst-free process. This innovation underscores a methodological advancement in the synthesis of complex molecules under mild conditions without the need for metal catalysts (Liu et al., 2014).

Structural and Thermal Analysis

Research on 3-(benzo[d][1,3]dioxol-5-yl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, a molecule structurally related to the specified compound, involved detailed structural characterization using various spectroscopic techniques and X-ray diffraction studies. The compound's three-dimensional supramolecular assembly was elucidated, along with its thermal decomposition characteristics, providing insights into the stability and potential applications of such molecules (Kumara et al., 2018).

Anticancer Evaluation of Pyrazole Derivatives

New pyrazole derivatives were explored as inhibitors of cell cycle kinases, with a focus on their synthesis using ultrasound-mediated methods and their potential as anticancer drugs. These compounds demonstrated modest apoptotic effects in human cancer cells, highlighting the potential therapeutic applications of pyrazole derivatives in cancer treatment (Nițulescu et al., 2015).

Antibacterial and Antifungal Activities

The synthesis and evaluation of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as antibacterial agents were conducted, showing promising activity against specific bacterial strains. This research suggests the potential for developing new antibacterial therapies based on pyrazole derivatives (Palkar et al., 2017).